Cas no 1379947-71-3 (3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride)

3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride is a fluorinated organic compound with a phenylpropanolamine backbone, featuring both an amino and hydroxyl functional group. The presence of the 3-fluorophenyl substituent enhances its potential as a chiral intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or cardiovascular applications. The hydrochloride salt improves stability and solubility, facilitating handling and purification. This compound is valued for its structural versatility in medicinal chemistry, enabling modifications for selective receptor interactions. Its well-defined stereochemistry also makes it useful in asymmetric synthesis. Suitable for research-scale applications, it serves as a key precursor in the development of fluorinated drug candidates.

3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride structure

1379947-71-3 structure

Product Name:3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride

CAS No:1379947-71-3

MF:C₉H₁₃ClFNO

MW:205.66

CID:5520972

PubChem ID:78166263

Update Time:2025-05-26

3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenepropanol, γ-amino-3-fluoro-, hydrochloride (1:1)
- 1379947-71-3
- SB78017
- G72719
- 3-AMINO-3-(3-FLUOROPHENYL)PROPAN-1-OL HYDROCHLORIDE
- 3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride
- Inchi： 1S/C9H12FNO.ClH/c10-8-3-1-2-7(6-8)9(11)4-5-12;/h1-3,6,9,12H,4-5,11H2;1H
- InChI Key： KCAZROXPDRSRKE-UHFFFAOYSA-N
- SMILES： C(C1C=CC=C(C=1)F)(N)CCO.Cl

Computed Properties

Exact Mass: 205.0669699g/mol
Monoisotopic Mass: 205.0669699g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2Å²

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Aaron	AR024VVV-100mg	3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride	1379947-71-3	97%	100mg	$28.00	2025-02-13
Aaron	AR024VVV-250mg	3-Amino-3-(3-fluorophenyl)propan-1-ol hydrochloride	1379947-71-3	97%	250mg	$49.00	2025-02-13
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